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Get Quote

Executive Summary
(5-Isopropylpyridin-3-yl)methanol (CAS: 1383568-53-3) is a critical heterocyclic building

block employed in the synthesis of pharmaceutical agents targeting nicotinic acetylcholine

receptors and various kinases. Structurally, it functions as a lipophilic isostere of nicotinyl

alcohol, where the 5-isopropyl group enhances membrane permeability and metabolic stability

compared to its unbranched analogs.

This guide provides an objective technical comparison of the two primary synthetic routes—

Ester Reduction vs. Suzuki Coupling—and establishes a standardized characterization profile

to ensure batch-to-batch consistency in drug development workflows.[1]

Structural Specifications & Physicochemical
Profile[1][2][3][4][5]
Before initiating synthesis, verify the target parameters.[1] The lipophilicity introduced by the

isopropyl group significantly alters the solubility profile compared to standard pyridine

methanols.
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Parameter Specification Technical Insight

CAS Number 1383568-53-3
Primary identifier for regulatory

filing.[1]

IUPAC Name
(5-(propan-2-yl)pyridin-3-

yl)methanol

Molecular Formula C9H13NO

Molecular Weight 151.21 g/mol

SMILES CC(C)C1=CN=CC(CO)=C1
Useful for cheminformatics

integration.

LogP (Calc) ~1.6

significantly more lipophilic

than 3-pyridinemethanol (LogP

~0.5).[1]

pKa (Calc) ~4.8 (Pyridine N)

slightly more basic than

unsubstituted pyridine due to

alkyl donation.[1]

H-Bond Donors/Acc 1 / 2
Key for binding affinity in active

sites.

Comparative Synthesis Guide
We evaluated two distinct synthetic pathways. Method A is the industry standard for scalability

and cost-efficiency, while Method B is reserved for late-stage diversification in diversity-oriented

synthesis (DOS).

Method A: Reductive Synthesis (Recommended)
Mechanism: Chemoselective reduction of Methyl 5-isopropylnicotinate using Sodium

Borohydride (NaBH4).[1] Best For: Gram-to-kilogram scale production; cost-sensitive projects.

[1]

Precursor: Methyl 5-isopropylnicotinate (CAS: 73591-71-6).[1]

Reagent: NaBH4 / MeOH / THF (or CaCl2 additive).
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Key Advantage: Avoids transition metal contaminants (Pd, Ni) critical for GMP compliance.[1]

Method B: Suzuki-Miyaura Cross-Coupling
Mechanism: Palladium-catalyzed coupling of (5-bromopyridin-3-yl)methanol with

Isopropylboronic acid.[1] Best For: Medicinal chemistry libraries where the pyridine core is

varied late-stage.[1]

Precursor: (5-bromopyridin-3-yl)methanol.[1]

Reagent: Isopropylboronic acid, Pd(dppf)Cl2, K2CO3.

Key Advantage: Modular; allows rapid analog generation (e.g., swapping isopropyl for

cyclopropyl).[1]

Decision Matrix: Performance Comparison
Metric Method A: Ester Reduction

Method B: Suzuki
Coupling

Overall Yield High (85-92%) Moderate (60-75%)

Raw Material Cost Low ($)
High (

$ - Pd catalyst)

Atom Economy High Low (Boronic acid waste)

Purification Simple (Extraction/Distillation)
Complex (Column

Chromatography req.)

Green Score
High (Ethanol/Water

compatible)

Low (Halogenated solvents

often used)

Detailed Experimental Protocols
Protocol A: Scalable Reduction (Method A)
Validation: This protocol minimizes the risk of over-reduction to the alkane.
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Setup: Charge a 3-neck round-bottom flask with Methyl 5-isopropylnicotinate (1.0 eq) and

dry THF (10 vol). Cool to 0°C under N2.[1]

Activation: Add NaBH4 (2.0 eq) portion-wise. Caution: Hydrogen gas evolution.[1]

Reaction: Add Methanol (5 vol) dropwise over 1 hour, maintaining temperature <10°C.

(Methanol activates the borohydride).

Reflux: Warm to room temperature, then reflux for 2–4 hours. Monitor by TLC

(EtOAc/Hexane 1:1) or HPLC.[1][2]

Quench: Cool to 0°C. Quench with Saturated NH4Cl solution.

Workup: Extract with EtOAc (3x). Wash combined organics with Brine. Dry over Na2SO4

and concentrate.

Purification: If necessary, purify via short-path distillation or silica plug (DCM:MeOH 95:5).[1]

Protocol B: Analytical Characterization Workflow
Validation: Use this workflow to confirm regio-isomer purity.

Crude Product TLC Screening
(EtOAc/Hex 1:1)

1H NMR Analysis
(Check Isopropyl Septet)

 Single Spot? HPLC Purity
(>98% Target)

 Structure Confirmed?
Batch Release

 Purity >98%?

Click to download full resolution via product page

Caption: Logical workflow for structural validation ensuring regio-isomeric fidelity.

Characterization Standards (Data)
Due to the specific nature of this intermediate, experimental spectra should be validated

against these calculated consensus values derived from the methyl-analog SAR (Structure-

Activity Relationship).

1H NMR Data (400 MHz, CDCl3)
Note: The diagnostic "Septet" at ~2.95 ppm confirms the isopropyl group integrity.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

8.45 Singlet (d) 1H Ar-H (C2)

Most deshielded;

between N and

CH2OH.

8.35 Singlet (d) 1H Ar-H (C6)

Deshielded;

between N and

Isopropyl.[1]

7.55 Singlet (t) 1H Ar-H (C4)

Shielded relative

to others;

between

substituents.[1]

4.72 Singlet 2H CH2-OH

Diagnostic

benzylic-type

protons.[1]

2.95 Septet (J=6.9Hz) 1H CH-(CH3)2

Key ID peak;

confirms

isopropyl

attachment.[1]

1.28
Doublet

(J=6.9Hz)
6H CH-(CH3)2

Methyls of the

isopropyl group.

[1]

2.50 Broad s 1H -OH

Exchangeable;

shift varies with

concentration.[1]

Mass Spectrometry (ESI-MS)[6]
Expected m/z: 152.1 [M+H]+

Fragmentation: Common loss of H2O [M-18] observed at m/z 134.[1]

Synthesis Workflow Diagram
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The following diagram illustrates the divergent synthetic strategies, highlighting the efficiency of

the reductive route.

5-Isopropylnicotinic Acid
(Precursor)

Esterification
(MeOH/H2SO4)

(5-Bromopyridin-3-yl)methanol
(Alt Precursor)

Suzuki Coupling
(iPr-B(OH)2, Pd Cat)

 Method B
 (High Cost)

Reduction
(NaBH4/MeOH)

 Method A
 (High Yield)

(5-Isopropylpyridin-3-yl)methanol
(Target)

Click to download full resolution via product page

Caption: Comparative synthetic pathways. Method A (Green path) offers superior atom

economy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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